Cas no 2728725-44-6 (methyl (3S)-3-(methylamino)-4-phenylbutanoate)

• Product Name: methyl (3S)-3-(methylamino)-4-phenylbutanoate
• CAS No: 2728725-44-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6225308
• PubChem ID: 95961023
• Update Time: 2025-08-04

methyl (3S)-3-(methylamino)-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(methylamino)-4-phenylbutanoate
• EN300-36602169
• 2728725-44-6

• Inchi： 1S/C12H17NO2/c1-13-11(9-12(14)15-2)8-10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3/t11-/m0/s1
• InChI Key： BZSLXQYKHBSSCA-NSHDSACASA-N
• SMILES： O(C)C(C[C@H](CC1C=CC=CC=1)NC)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (3S)-3-(methylamino)-4-phenylbutanoate

Introduction to Methyl (3S)-3-(methylamino)-4-phenylbutanoate (CAS No. 2728725-44-6)

Methyl (3S)-3-(methylamino)-4-phenylbutanoate, a compound with the chemical formula C₁₁H₁₇NO₂, is a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Its unique stereochemical configuration and structural properties make it a subject of significant interest in the field of medicinal chemistry. This article provides a comprehensive overview of the compound, focusing on its chemical structure, synthetic pathways, and its emerging applications in modern drug discovery and development.

The compound is characterized by its (3S)-configuration, which is crucial for its biological activity. The presence of a chiral center at the third carbon atom imparts specific stereoelectronic properties that influence its interactions with biological targets. This stereochemical feature has been extensively studied in the context of developing enantiomerically pure drugs, where the (S)-isomer often exhibits superior pharmacological properties compared to its (R)-counterpart.

In recent years, there has been a growing interest in the synthesis of methyl (3S)-3-(methylamino)-4-phenylbutanoate due to its potential applications in the development of novel therapeutic agents. The compound serves as a versatile building block for more complex molecules, enabling chemists to design intricate scaffolds with tailored biological activities. Its structural motif, featuring a phenyl ring and an amine group, is particularly valuable in the synthesis of protease inhibitors, which are widely used in the treatment of chronic diseases such as cancer and inflammation.

The synthetic route to methyl (3S)-3-(methylamino)-4-phenylbutanoate involves multiple steps, including chiral resolution and functional group transformations. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent regulatory requirements. The efficiency and scalability of these synthetic processes are critical factors that determine the commercial viability of the compound.

One of the most compelling aspects of methyl (3S)-3-(methylamino)-4-phenylbutanoate is its role in drug discovery. Researchers have leveraged its structural features to develop novel inhibitors targeting various disease-related enzymes. For instance, studies have demonstrated its potential as a lead compound for inhibiting matrix metalloproteinases (MMPs), which are implicated in tissue degradation and cancer metastasis. The ability to modulate these enzymes with high selectivity has significant therapeutic implications.

The compound's biological activity has also been explored in the context of central nervous system (CNS) disorders. Preclinical studies have indicated that derivatives of methyl (3S)-3-(methylamino)-4-phenylbutanoate exhibit promising effects on neurotransmitter systems involved in mood regulation and cognitive function. These findings have spurred further research into developing new treatments for conditions such as depression and neurodegenerative diseases.

In addition to its pharmaceutical applications, methyl (3S)-3-(methylamino)-4-phenylbutanoate has found utility in material science and agricultural chemistry. Its unique structural properties make it a valuable precursor for synthesizing high-performance polymers and specialty chemicals. Researchers are investigating its potential use in developing biodegradable materials and agrochemicals that offer enhanced efficacy while minimizing environmental impact.

The future prospects for methyl (3S)-3-(methylamino)-4-phenylbutanoate are promising, given the ongoing advancements in synthetic chemistry and drug development technologies. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be essential to fully harness its potential and translate laboratory discoveries into clinical therapies.

In conclusion, methyl (3S)-3-(methylamino)-4-phenylbutanoate (CAS No. 2728725-44-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique chemical properties, coupled with its versatility as a synthetic intermediate, position it as a cornerstone in modern pharmaceutical research. As we continue to explore new frontiers in drug discovery and material science, this compound will undoubtedly play a pivotal role in shaping the future of medicine and technology.